4-Pyridin-3-yl-benzoic acid

• IUPAC Name: 4-pyridin-3-ylbenzoic acid
• InChI: InChI=1S/C12H9NO2/c14-12(15)10-5-3-9(4-6-10)11-2-1-7-13-8-11/h1-8H,(H,14,15)
• InChI Key: GYUKEVKPDRXPAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H9NO2
• DSSTOX Substance ID: DTXSID30363918
• Molecular Weight: 199.20 g/mol
• CAS RN: 4385-75-5

Description

4-Pyridin-3-yl-benzoic acid is a chemical compound with the molecular formula C12H9NO2 and a molecular weight of 199.21. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of 4-Pyridin-3-yl-benzoic acid or its derivatives has been reported in several studies. For instance, one study described the hydrothermal synthesis of metal complexes using a similar compound, 3-(5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)benzoic acid. Another study reported the synthesis of N-[2(3,4)-aminophenyl]-4-({4-methyl-3-[4-(pyridin-3-yl)]}-benzamides from the corresponding substituted benzoic acid.

Molecular Structure Analysis

The molecular structure of 4-Pyridin-3-yl-benzoic acid consists of a pyridine ring linked to a benzoic acid fragment. The crystal structure of a similar compound, 4-(3-(pyridin-3-yl)ureido)benzoic acid, has been elucidated, showing a non-coplanar structure.

Chemical Reactions Analysis

4-Pyridin-3-yl-benzoic acid has been used in the formation of metal-organic frameworks (MOFs) for the adsorption of halogenated volatile organic compounds (VOCs), iodine, carbon dioxide (CO2), and hydrogen. The MOFs showed robustness to cycling through sorption/desorption processes.

Physical And Chemical Properties Analysis

4-Pyridin-3-yl-benzoic acid is a solid substance at room temperature. It has a molecular weight of 199.21.

Scientific Research Applications

Material Synthesis

“4-Pyridin-3-yl-benzoic acid” is a versatile chemical compound used in various scientific research. It exhibits remarkable potential in material synthesis. The compound can be used to create new materials with unique properties, which can be used in various industries such as electronics, construction, and manufacturing.

Drug Discovery

This compound also shows significant potential in the field of drug discovery. It can be used as a building block in the synthesis of new drugs. Researchers can modify its structure to design new molecules with desired therapeutic effects.

Catalysis

“4-Pyridin-3-yl-benzoic acid” finds applications in the field of catalysis. It can act as a catalyst in various chemical reactions, enhancing the rate of reaction and improving the yield of products.

Dye-Sensitized Solar Cells

The compound has been used in the design of donor-π-acceptor dyes for dye-sensitized solar cells. These dyes, designed using pyridine derivatives as a donor group and thienothiophene as a π-spacer group, have shown promising photovoltaic performance.

Safety And Hazards

4-Pyridin-3-yl-benzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

To a solution of the obtained ethyl 4-(3-pyridyl)benzoate (2.14 g) in ethanol (20 ml) was added 1 N sodium hydroxide solution (15 ml), and the solution was stirred at room temperature for 2 hours. The reaction solution was concentrated and the residue was dissolved in water, to which was added 1 N hydrochloric acid (15 ml). The precipitate was filtered, washed with water and dried to give the title compound (1.488 g).

Synthesis routes and methods II

Procedure details

To a solution of 4-boronobenzoic acid (1.66 g, 10 mmol) and 3-bromopyridine (1.72 g, 11 mmol) in acetonitrile (40 mL) and water (40 mL), potassium carbonate (5.5 g, 40 mmol), bis(triphenylphosphine)palladium(II) chloride (400 mg, 0.37 mmol) were added. The mixture was degassed and purged withed nitrogen. The mixture was stirred under reflux for 24 h. Then the hot suspension was filtered and concentrated to half of the original volume and washed with dichloromethane. The aquatic phase was adjusted to pH=3 with hydrochloric acid (1 M) and filtrated, washed with water. The residue was dried in vacuum to obtain 1.7 g of white solid of 4-(pyridin-3-yl)benzoic acid. Yield: 85%. LC-MS (ESI) m/z: 200 (M+1)+.

Synthesis routes and methods III

Procedure details

To a mixture of 4-(3-pyridyl)toluene (35 g, 0.207 mol) in pyridine (400 ml) and water (400 ml) was added KMnO4 (163 g, 1.03 mol) in portions and refluxed for 12 h. The reaction mixture was filtered through celite and acidified with conc. HCl. The product was washed with water and dried to give 4-(3-pyridyl)benzoic acid (32 g, 76%) as a white solid. To a mixture of 4-(3-pyridyl)benzoic acid (22 g, 0.11 mol) in THF (2.51), mCPBA (152 g, 0.44 mol, 50%) was added and stirred at RT for 12 h. The solid was filtered, and washed with THF to give 4-(1-oxido-3-pyridinyl)benzoic acid (20 g, 86%).

Synthesis routes and methods IV

Procedure details

Procedure J′: 648 mg of 4-Pyridin-3-yl-benzoic acid methyl ester (3.04 mmol) is dissolved in 15 ml of MeOH and 10 ml of 1N NaOH is added. The reaction mixture is stirred at 50° C. for 30 min and room temperature for overnight. MeOH is removed in vacuo and the residue is acidified to pH=4.0 by 1N HCl. Crystals are filtered and washed by water and dried to give 578 mg of 4-pyridin-3-yl-benzoic acid (96%). 1H-NMR (DMSO): 13.1 (br, 1H), 8.98 (m, 1H), 8.64 (m, 1H), 8.17 (m, 1H), 8.07 (d, 2H, J=8.0 Hz), 7.89 (d, 2H, J=8.0 Hz), 7.57 (m, 1H).

Q & A

Q1: What is the structural significance of 4-Pyridin-3-yl-benzoic acid in the formation of coordination polymers?

A1: 4-Pyridin-3-yl-benzoic acid (4,3-Hpybz) acts as a versatile building block in the synthesis of coordination polymers. Its structure, featuring both a carboxylic acid group and a pyridine nitrogen, allows it to act as a multidentate ligand, coordinating to metal ions through different binding sites. This versatility enables the creation of diverse network topologies. For example, in the compound [Co2(μ-H2O)(4,3-pybz)4]n, 4,3-Hpybz serves as both a two-connected spacer and a three-connected node, contributing to the formation of a 3D (3,6)-connected coordination framework []. Similarly, in another study, it bridges {Er2} and {Cu2} units to construct a 1D chain, further developing into a 3D supramolecular network through hydrogen bonding and π-π stacking interactions [].

Q2: How does the unsymmetrical nature of 4-Pyridin-3-yl-benzoic acid influence the resulting crystal structures?

A2: The unsymmetrical nature of 4,3-Hpybz, stemming from the different positions of the carboxylic acid and pyridine groups on the benzene ring, introduces a degree of asymmetry into the coordination polymers it forms. This can lead to the formation of unique crystal structures with varying dimensionalities and network topologies [, ]. The specific arrangement of the ligands around the metal centers, influenced by the ligand's asymmetry, contributes to the overall structural diversity observed in these materials.

Q3: What analytical techniques are commonly employed to characterize coordination polymers incorporating 4-Pyridin-3-yl-benzoic acid?

A3: Researchers utilize a combination of techniques to characterize coordination polymers containing 4,3-Hpybz. These include:

• Single Crystal X-ray Diffraction: This technique provides detailed information about the crystal structure, bond lengths, and angles within the coordination polymer [, ].
• Infrared Spectroscopy (IR): IR spectroscopy helps identify the presence of specific functional groups within the ligand and provides insights into the coordination modes of 4,3-Hpybz to the metal ions [, ].
• Elemental Analysis: This technique confirms the elemental composition of the synthesized coordination polymer, ensuring it aligns with the expected stoichiometry [, ].
• Thermogravimetric Analysis (TGA): TGA analyzes the thermal stability of the coordination polymer by monitoring its weight loss as a function of temperature, offering insights into its decomposition behavior [, ].

Q4: Beyond structural characterization, have any other properties of 4-Pyridin-3-yl-benzoic acid-based coordination polymers been investigated?

A4: Yes, researchers have explored other properties, including:

• Magnetic Properties: The presence of paramagnetic metal ions, like Cobalt(II) in [Co2(μ-H2O)(4,3-pybz)4]n, allows for the investigation of magnetic susceptibility as a function of temperature, providing insights into the magnetic ordering and interactions within the material [].
• Luminescent Properties: Some coordination polymers containing 4,3-Hpybz, like the Lead(II) complex [Pb(4,3-pybz)2]n, exhibit weak photoluminescence at room temperature, suggesting potential applications in sensing or light-emitting devices [].